Cas no 874801-71-5 (2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine)

• Product Name: 2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine
• CAS No: 874801-71-5
• MF: C₁₁H₂₅N₃
• MW: 199.336302518845
• CID: 1081195
• PubChem ID: 16791921
• Update Time: 2025-06-25

2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine
• N-[2-(1,4-diazepan-1-yl)ethyl]-N,N-diethylamine
• (2-(1,4-diazaperhydroepinyl)ethyl)diethylamine
• AMY1771
• 874801-71-5
• AKOS000148022
• DTXSID90588569
• 2-(1,4-Diazepan-1-yl)-N,N-diethylethan-1-amine

• Inchi： 1S/C11H25N3/c1-3-13(4-2)10-11-14-8-5-6-12-7-9-14/h12H,3-11H2,1-2H3
• InChI Key： ZKMHGWWZFSFUMK-UHFFFAOYSA-N
• SMILES： N1(CCNCCC1)CCN(CC)CC

Computed Properties

• Exact Mass: 199.20500
• Monoisotopic Mass: 199.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.897
• Boiling Point: 259.8°C at 760 mmHg
• Flash Point: 99.3°C
• Refractive Index: 1.466
• PSA: 18.51000
• LogP: 0.89020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine

Recent Advances in the Study of 2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine (CAS: 874801-71-5)

2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine (CAS: 874801-71-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its diazepane and diethylamine moieties, has been the subject of recent studies exploring its pharmacological properties, synthesis methods, and potential as a lead compound in drug development. The following sections provide an overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot reductive amination strategy, achieving a yield of 78% and high purity (>99%). This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the study highlighted the compound's stability under various pH conditions, which is a key consideration for its potential use in oral formulations.

Pharmacological investigations have revealed that 2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine exhibits promising activity as a modulator of central nervous system (CNS) receptors. In vitro assays demonstrated its affinity for serotonin (5-HT) and dopamine (D2) receptors, with IC50 values of 120 nM and 240 nM, respectively. These findings suggest potential applications in the treatment of neuropsychiatric disorders such as anxiety and depression. A 2024 study published in Neuropharmacology further explored its anxiolytic effects in rodent models, reporting a significant reduction in anxiety-like behaviors without the sedative side effects commonly associated with benzodiazepines.

The compound's pharmacokinetic profile has also been a focus of recent research. A preclinical study conducted in 2023 evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rats. The results indicated good oral bioavailability (65%) and a half-life of approximately 4 hours, making it a viable candidate for further development. Moreover, metabolite identification studies revealed that the primary metabolic pathway involves N-deethylation, yielding a metabolite with retained pharmacological activity.

In addition to its CNS applications, 2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine has shown potential in oncology research. A 2024 study in Cancer Research reported that the compound inhibits the proliferation of certain cancer cell lines, particularly those with overexpression of G-protein-coupled receptors (GPCRs). Mechanistic studies suggested that this effect is mediated through the modulation of intracellular calcium signaling pathways. These findings open new avenues for exploring its use as an adjunct therapy in GPCR-driven cancers.

Despite these promising results, challenges remain in the development of 2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine as a therapeutic agent. Issues such as potential off-target effects and the need for further optimization of its selectivity profile are areas of ongoing research. Future studies are expected to focus on structure-activity relationship (SAR) analyses to refine its pharmacological properties and reduce any adverse effects.

In conclusion, recent research on 2-(1,4-Diazepan-1-yl)-N,N-diethylethanamine (CAS: 874801-71-5) highlights its multifaceted potential in both CNS and oncology applications. Advances in synthesis, pharmacological characterization, and pharmacokinetic profiling have positioned this compound as a promising candidate for further drug development. Continued exploration of its mechanisms of action and therapeutic potential will be essential to fully realize its clinical benefits.